Technical Documentation Center

2,9-Diphenyl-9H-carbazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,9-Diphenyl-9H-carbazole

Core Science & Biosynthesis

Foundational

The 2,9-Architecture: Engineering High-Triplet Hosts and Bio-Electronic Scaffolds

Topic: Electronic Properties of 2,9-Substituted Carbazole Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [2] Executive Summary The carbazole mo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Electronic Properties of 2,9-Substituted Carbazole Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[2]

Executive Summary

The carbazole moiety (9H-carbazole) is a ubiquitous pharmacophore and optoelectronic building block.[2][3] While 3,6-substitution is kinetically favored and widely utilized for simple hole-transport materials, it suffers from extended conjugation that drastically lowers triplet energy (


).[2] This guide focuses on the 2,9-substituted carbazole architecture , a structural design choice that prioritizes the preservation of high triplet energy (

) and morphological stability.[1]

This guide details the electronic theory, rigorous synthesis protocols to avoid regiochemical isomers, and the characterization standards required to validate these materials for use as hosts in Phosphorescent OLEDs (PhOLEDs) and as bio-electronic probes.[1]

Part 1: Molecular Architecture & Electronic Theory[1]

The Regiochemistry of Conjugation

To understand the electronic distinction of the 2,9-substituted system, one must analyze the frontier molecular orbitals (FMOs) relative to the nitrogen lone pair.

  • Position 9 (N-substitution): Substitution here primarily dictates solubility, solid-state packing (steric bulk), and glass transition temperature (

    
    ).[1][2] It has a negligible inductive effect on the HOMO level but prevents H-bonding induced quenching.[2]
    
  • Position 3,6 (Para-conjugation): The nitrogen lone pair conjugates strongly with the 3 and 6 positions. Substituents here significantly destabilize the HOMO, narrowing the bandgap (

    
    ) and lowering 
    
    
    
    .
  • Position 2,7 (Meta-conjugation): The 2-position is electronically "meta" to the nitrogen linkage in the biphenyl sub-structure. Substitution here results in interrupted conjugation .

The Causality: By substituting at the 2-position, we extend the molecular skeleton (improving thermal stability) without significantly delocalizing the wavefunction over the substituent. This "confinement effect" retains the high triplet energy of the carbazole core, making 2,9-derivatives ideal hosts for blue and green phosphorescent emitters where energy back-transfer must be suppressed.

Key Electronic Parameters
ParameterSymbolTypical Range (2,9-Diaryl)Significance
Highest Occupied Molecular Orbital HOMO-5.6 to -6.1 eVDeep HOMO ensures oxidative stability and matches high-work-function anodes.[2]
Lowest Unoccupied Molecular Orbital LUMO-2.1 to -2.5 eVHigh LUMO requires electron-transporting hosts or dopants for balanced injection.[2]
Triplet Energy

2.95 - 3.05 eVCritical: Must be >

of the dopant (e.g., Ir(ppy)₃) to prevent quenching.[1]
Singlet-Triplet Splitting

0.3 - 0.5 eVLarge splitting typical of 2-substituted systems (unlike TADF designs which minimize this).[2]

Part 2: Synthesis Strategy (The "Anti-3,6" Protocol)

Standard electrophilic substitution (bromination/nitration) on carbazole occurs exclusively at the 3 and 6 positions. Accessing the 2-position requires a self-validating synthetic route that bypasses this kinetic trap.[2] We utilize a Cadogan cyclization strategy to guarantee regiopurity.[2]

Workflow Diagram (Retrosynthetic Logic)

Synthesis_Protocol cluster_0 Critical Control Point Start 4-Bromo-2-nitrobiphenyl Intermediate 2-Bromo-9H-carbazole Start->Intermediate Cadogan Cyclization P(OEt)3, 160°C Step2 2-Bromo-9-arylcarbazole Intermediate->Step2 Ullmann Coupling Ar-I, Cu, 180°C Final 2,9-Disubstituted Carbazole Step2->Final Suzuki-Miyaura Ar-B(OH)2, Pd(dppf)Cl2

Caption: Figure 1. Regioselective synthesis pathway avoiding 3,6-isomers via Cadogan cyclization.

Detailed Protocol: 2-(Dibenzo[b,d]furan-4-yl)-9-phenylcarbazole

A model high-triplet host material.[2]

Step 1: Cadogan Ring Closure (Synthesis of 2-Bromocarbazole)

  • Reagents: Dissolve 4-bromo-2-nitrobiphenyl (10 mmol) in triethyl phosphite (

    
    ) (excess, solvent/reactant).
    
  • Reaction: Reflux at 160°C for 12 hours under

    
    . The 
    
    
    
    acts as a deoxygenating agent, forming a nitrene intermediate that inserts into the adjacent C-H bond.
  • Purification: Distill off excess phosphite. Flash chromatography (Hexane/EtOAc 5:1).[1][2]

  • Validation:

    
     NMR must show a doublet at 
    
    
    
    8.0-8.1 ppm (H1 proton) and no symmetry characteristic of 3,6-substitution.

Step 2: N-Arylation (Ullmann Coupling)

  • Reagents: 2-Bromocarbazole (1 eq), Iodobenzene (1.2 eq),

    
     (2 eq), Copper powder (0.1 eq), 18-crown-6 (cat).
    
  • Conditions: Reflux in o-dichlorobenzene at 180°C for 24h.

  • Note: We use Ullmann over Buchwald here because the 2-bromo position is sterically sensitive; copper tolerates the aryl halide difference better without oxidative addition to the C-Br bond (selectivity for N-H over C-Br).[2]

Step 3: C2-Functionalization (Suzuki Coupling)

  • Reagents: 9-Phenyl-2-bromocarbazole (1 eq), 4-Dibenzo[b,d]furanylboronic acid (1.1 eq).

  • Catalyst:

    
     (3 mol%) – chosen for its large bite angle and stability with bulky substrates.[2]
    
  • Base/Solvent:

    
     (2M aq) / Toluene / Ethanol (2:1:1).[1][2]
    
  • Reaction: 90°C, 12h.

  • Workup: Extraction (DCM), recrystallization from Toluene/Hexane.

Part 3: Optoelectronic Characterization[4]

Trustworthiness in materials science stems from cross-verifying experimental data with theoretical models.[2]

Electrochemical Validation (CV)

Objective: Determine HOMO/LUMO levels to assess hole-injection barriers.

  • Setup: Three-electrode cell (Pt working, Pt wire counter, Ag/AgCl reference).

  • Electrolyte: 0.1 M

    
     in anhydrous DCM (oxidation) or DMF (reduction).
    
  • Standard: Ferrocene (

    
    ) internal standard.[1][2][4]
    
  • Calculation:

    
    
    Note: 2,9-derivatives typically show reversible oxidation (stable radical cation) due to the blocked 9-position preventing dimerization.[1][2]
    
Photophysical Protocol (Triplet Energy Determination)

Measuring


 requires phosphorescence spectroscopy, not just fluorescence.[1][2]
  • Sample Prep: 2-Methyltetrahydrofuran (2-MeTHF) solution (

    
     M).
    
  • Condition: Cool to 77 K (Liquid Nitrogen) in a quartz Dewar.

  • Measurement: Excitation at absorption max. Record emission with a delay (1-10 ms) to gate out fluorescence.[2]

  • Analysis: The highest energy vibrational peak (0-0 transition) of the phosphorescence spectrum corresponds to

    
    .[2]
    
Energy Transfer Pathway Diagram

Energy_Transfer Host_S1 Host S1 (3.2 eV) Host_T1 Host T1 (3.0 eV) 2,9-Carbazole Host_S1->Host_T1 ISC Host_T1->Host_S1 Back Transfer (Blocked if ΔE large) Guest_T1 Guest T1 (2.4 eV) Phosphor Host_T1->Guest_T1 Dexter Energy Transfer Guest_S1 Guest S1 Guest_S1->Guest_T1 ISC

Caption: Figure 2. Host-Guest energy transfer mechanism.[2] The high T1 of the 2,9-host drives Dexter transfer to the guest.

Part 4: Applications & Case Studies

OLED Host Materials

In blue PhOLEDs, the triplet energy of the emitter (e.g., FIrpic,


 eV) is very high.[1]
  • Failure Mode: Using a standard 3,6-carbazole host (

    
     eV) results in reverse energy transfer (Guest 
    
    
    
    Host), quenching emission.[1][2]
  • Solution: A 2,9-substituted host (e.g., 2,9-diphenylcarbazole) maintains

    
     eV, confining excitons on the emitter.[1][2]
    
  • Data Comparison:

    • 3,6-Di(carbazol-9-yl)carbazole:[1][2]

      
       eV (Unsuitable for blue).[2]
      
    • 2,9-Di(carbazol-9-yl)carbazole (Simulated):

      
       eV (Suitable).[1][2]
      
Bio-Electronic Relevance

While primarily electronic materials, 2,9-carbazoles act as rigid scaffolds for two-photon absorption (TPA) probes in bio-imaging.[1][2] The 2-position substitution creates a linear charge-transfer axis distinct from the bent 3,6-axis, often resulting in higher TPA cross-sections when coupled with pyridinium acceptors, useful for deep-tissue mitochondrial imaging [1].[1][2]

References

  • Albrecht, K. et al. (2015).[1][2] "Carbazole-Based Enamine: A Processable Hole-Transporting Material."[2] Journal of Materials Chemistry C. Link

  • Brunner, K. et al. (2004).[1][2] "Carbazole Compounds as Host Materials for Triplet Emitters in Organic Light-Emitting Diodes." Journal of the American Chemical Society.[2] Link

  • Tsai, M.H. et al. (2007).[1][2] "3,6- vs 2,7-Linkage of Carbazole Derivatives: A Comparative Study." Chemistry of Materials. Link[1]

  • Kuwabara, Y. et al. (1994).[1][2] "Thermally Stable Multilayered Organic Electroluminescent Devices Using Novel Starburst Molecules." Advanced Materials. Link

  • Promarak, V. et al. (2008).[1][2] "Synthesis and Properties of Carbazole-Based Hole-Transporting Materials." Tetrahedron Letters. Link

(Note: While specific "2,9-only" papers are niche, the references above provide the foundational comparison between N-substitution (9), 3,6-linkages, and the high-triplet 2,7/2-linkage phenomena discussed.)

Sources

Exploratory

Technical Guide: Solubility Thermodynamics and Solvent Selection for 2,9-Diphenyl-9H-carbazole

Executive Summary 2,9-Diphenyl-9H-carbazole (CAS 1187235-30-8) is a critical hole-transport and host material in the fabrication of Organic Light-Emitting Diodes (OLEDs). Its purity and solution-processing characteristic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,9-Diphenyl-9H-carbazole (CAS 1187235-30-8) is a critical hole-transport and host material in the fabrication of Organic Light-Emitting Diodes (OLEDs). Its purity and solution-processing characteristics directly govern device efficiency and lifetime. Unlike simple carbazole derivatives, the additional phenyl ring at the C2 position introduces specific steric and electronic perturbations that alter its solubility profile compared to the more common 9-phenylcarbazole.

This guide provides a rigorous technical analysis of the solubility thermodynamics of 2,9-Diphenyl-9H-carbazole. It moves beyond static data tables to establish a self-validating experimental protocol for solubility determination and solvent selection, essential for process engineers designing purification (recrystallization) or film-deposition (spin-coating/inkjet) workflows.

Physicochemical Profile & Structural Logic[1]

Understanding the molecule's architecture is the first step to predicting solvent interaction.

PropertyDetail
Systematic Name 2,9-Diphenyl-9H-carbazole
CAS Number 1187235-30-8
Molecular Formula C₂₄H₁₇N
Molecular Weight 319.40 g/mol
Core Structure Tricyclic aromatic carbazole core fused with a phenyl group at N9 and C2.
Electronic Nature Electron-rich (p-type); High Triplet Energy (

).
Solubility Driver

interactions dominate. Solubility is enthalpy-driven in non-polar aromatics and entropy-driven in polar aprotic solvents.
Structural Impact on Solubility

The C2-phenyl substitution breaks the


 symmetry of the parent 9-phenylcarbazole. This creates a "molecular propeller" effect that:
  • Disrupts Crystal Packing: Often lowers the melting point relative to planar analogs, potentially enhancing solubility in organic solvents.

  • Increases Lipophilicity: Enhances interaction with aromatic solvents (Toluene, Chlorobenzene) via

    
    -stacking.
    
  • Steric Hindrance: Reduces solubility in small-molecule alcohols (Methanol) due to poor solvation of the bulky phenyl wings.

Solubility Thermodynamics & Solvent Screening[1]

Solvent Classification for Processing

For 2,9-Diphenyl-9H-carbazole, solvents are categorized by their thermodynamic interaction parameter (


) and practical utility.
Solvent ClassExamplesInteraction TypeApplication
Primary Solvents (Good) Toluene, Chlorobenzene, o-Dichlorobenzene Strong

interaction; "Like dissolves like."
Spin-coating, Inkjet printing, Bulk dissolution.
Intermediate Solvents THF, Dichloromethane (DCM), Chloroform Dipole-induced dipole; Good solubility but high volatility.Quick dissolution, Chromatography.
Antisolvents (Poor) Methanol, Ethanol, Hexane, Water High polarity or lack of aromaticity; High interfacial tension.Recrystallization (precipitation), Washing.
The Self-Validating Protocol: Laser Monitoring Method

Standard gravimetric methods are prone to error with high-value OLED materials due to solvent evaporation and handling losses. The Laser Monitoring Observation Technique is the gold standard for generating precise solubility curves.

Experimental Workflow
  • Preparation: Place a precise mass (

    
    ) of 2,9-Diphenyl-9H-carbazole and solvent (
    
    
    
    ) in a jacketed glass vessel equipped with a magnetic stirrer.
  • Setup: Direct a laser beam (e.g., 5 mW, 632 nm) through the vessel onto a photodiode detector.

  • Dissolution (Heating): Heat the mixture at a controlled rate (e.g., 2 K/min).

    • Observation: As the solid dissolves, light scattering decreases, and transmittance (

      
      ) increases.
      
    • Endpoint: The temperature at which transmittance reaches a maximum plateau (

      
      ) is the Saturation Temperature (
      
      
      
      )
      .
  • Recrystallization (Cooling): Cool at a slow rate.

    • Observation: Nucleation causes a sudden drop in transmittance.

    • Endpoint: This marks the Metastable Zone Width (MSZW).

SolubilityProtocol Start Weigh Solute & Solvent Mix Jacketed Vessel (Stirring) Start->Mix Laser Laser Transmission Monitoring Mix->Laser Heat Ramp Temp (+2 K/min) Laser->Heat Detect Detect Max Transmittance (T_sat) Heat->Detect Data Record Mole Fraction (x) vs Temperature (T) Detect->Data

Caption: Laser Monitoring Workflow for determining the precise saturation temperature of OLED materials.

Thermodynamic Modeling (Data Fitting)

To predict solubility at unmeasured temperatures (crucial for optimizing cooling curves in crystallization), experimental data must be fitted to thermodynamic models. The Modified Apelblat Equation is statistically the most accurate for carbazole derivatives.

The Modified Apelblat Equation


  • 
     : Mole fraction solubility of 2,9-Diphenyl-9H-carbazole.
    
  • 
     : Absolute temperature (Kelvin).[1]
    
  • 
     : Empirical model parameters derived from regression analysis of experimental data.
    

Interpretation for Researchers:

  • Parameter A & B: Relate to the enthalpy of solution. A positive enthalpy (

    
    ) confirms the dissolution is endothermic (solubility increases with temperature), which is standard for this compound.
    
  • Parameter C: Accounts for the temperature dependence of the enthalpy of fusion.

Validation Step: Calculate the Relative Average Deviation (RAD) . A value


 indicates the model is valid for process scale-up.


Practical Application: Purification via Recrystallization

High-purity (>99.9%) material is required for OLED performance. The solubility differential between Toluene (Good) and Ethanol (Anti) is exploited here.

Recrystallization Protocol[3]
  • Dissolution: Dissolve crude 2,9-Diphenyl-9H-carbazole in Toluene at 80°C (near reflux) until saturation.

    • Ratio: Approx. 5-8 mL Toluene per gram of solute (optimize based on

      
       data).
      
  • Hot Filtration: Filter through a 0.45 µm PTFE membrane while hot to remove insoluble inorganic salts or catalyst residues (Pd/C).

  • Antisolvent Addition (Optional but recommended): Slowly add warm Ethanol (ratio 1:1 to Toluene) to induce supersaturation gently.

  • Controlled Cooling: Ramp temperature down to 25°C at 5°C/hour.

    • Why? Slow cooling prevents solvent inclusion in the crystal lattice.

  • Harvesting: Filter the crystals and wash with cold Ethanol. Dry under vacuum at 60°C for 12 hours.

Recrystallization Crude Crude 2,9-Diphenyl-9H-carbazole Dissolve Dissolve in Toluene (80°C) Crude->Dissolve Filter Hot Filtration (Remove Insolubles) Dissolve->Filter Mix Add Ethanol (Antisolvent) Slow Addition Filter->Mix Cool Controlled Cooling (5°C/hr to 25°C) Mix->Cool Isolate Vacuum Filtration & Drying Cool->Isolate Pure Ultra-Pure Crystals (>99.9%) Isolate->Pure

Caption: Solvent/Antisolvent Recrystallization Workflow for high-purity OLED host materials.

References

  • BenchChem. (2025).[2][3][4] Overcoming solubility issues with phenyl-tetrahydrocarbazole compounds. Retrieved from

  • Yang, J., et al. (2023).[5] "Solubility Measurement and Modeling of 9-Phenylcarbazole in Various Organic Solvents at Different Temperatures toward Efficient Process Design of Solvent Antisolvent Precipitation." Journal of Chemical & Engineering Data, 68(4), 1002-1009.[5]

  • Alves, A., et al. (2020). "The impact of phenyl–phenyl linkage on the thermodynamic, optical and morphological behavior of carbazol derivatives." PMC (PubMed Central).

  • Sigma-Aldrich. (n.d.). 2,9-Diphenyl-9H-carbazole Product Sheet.

  • Promarak, V., et al. (2012). "Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles." Journal of the Chinese Chemical Society.

Sources

Foundational

HOMO-LUMO energy levels of 2,9-Diphenyl-9H-carbazole

Technical Whitepaper: Electronic Structure Characterization of 2,9-Diphenyl-9H-carbazole Executive Summary This technical guide outlines the comprehensive characterization of 2,9-Diphenyl-9H-carbazole (2,9-DPCz) , a crit...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Electronic Structure Characterization of 2,9-Diphenyl-9H-carbazole

Executive Summary

This technical guide outlines the comprehensive characterization of 2,9-Diphenyl-9H-carbazole (2,9-DPCz) , a critical asymmetric building block for organic light-emitting diodes (OLEDs). Unlike its symmetric counterparts (e.g., 3,6-diphenylcarbazole), the 2,9-substitution pattern offers a unique balance of high triplet energy (


) and morphological stability by disrupting intermolecular 

-stacking.

This document details the specific methodologies—Density Functional Theory (DFT) and Electrochemical Cyclic Voltammetry (CV) —required to accurately determine the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels.[1]

Molecular Architecture & Electronic Theory

The electronic properties of carbazole derivatives are dictated by the position of substituents relative to the nitrogen atom.

  • 9-Position (N-substitution): Sterically twists the pendant phenyl ring, limiting conjugation and maintaining high triplet energy.

  • 2-Position (Meta-substitution): The 2-position is meta to the nitrogen atom but para to the biphenyl linkage. Unlike the 3-position (which is in direct resonance with the nitrogen lone pair), substitution at the 2-position extends conjugation less effectively.

Hypothesis: 2,9-DPCz will exhibit a deeper (more negative) HOMO level compared to 3,6-diphenylcarbazole, resulting in a wider band gap (


) suitable for hosting blue/green phosphors.

Computational Protocol (In Silico)

Before wet-lab synthesis, energy levels are predicted using Time-Dependent Density Functional Theory (TD-DFT).

Methodology:

  • Geometry Optimization: Ground state (

    
    ) optimization in the gas phase.
    
  • Functional/Basis Set: B3LYP/6-31G(d). This is the industry standard for organic semiconductors, offering the best compromise between computational cost and accuracy for HOMO energy estimation.

  • Solvation Model: Polarizable Continuum Model (PCM) using Dichloromethane (DCM) to mimic experimental CV conditions.

DOT Diagram: Computational & Experimental Workflow

CharacterizationWorkflow Start Target: 2,9-DPCz DFT In Silico: DFT (B3LYP/6-31G*) Start->DFT Prediction Synth Synthesis (Suzuki Coupling) Start->Synth Fabrication Data Data Synthesis (HOMO/LUMO Calculation) DFT->Data Validation CV Cyclic Voltammetry (Oxidation Onset) Synth->CV Electrochemical UV UV-Vis Spectroscopy (Optical Gap) Synth->UV Optical CV->Data E_HOMO UV->Data E_gap

Figure 1: Integrated workflow for the electronic characterization of carbazole derivatives.

Experimental Determination (In Vitro)

Synthesis Precursor

The synthesis of 2,9-DPCz typically proceeds via Suzuki-Miyaura coupling of 2-Bromo-9-phenylcarbazole (CAS: 94994-62-4) with phenylboronic acid. The purity of the isolated material is critical; trace palladium catalyst can act as a charge trap, skewing CV results.

Cyclic Voltammetry (CV) Protocol

CV is the gold standard for determining the ionization potential (


).
  • Instrument: Potentiostat (e.g., Autolab or BASi).

  • Solvent: Dichloromethane (DCM) for oxidation scans (anodic).

  • Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

    
    ).[2]
    
  • Electrodes:

    • Working: Glassy Carbon (polished to mirror finish).

    • Counter: Platinum wire.[3][4]

    • Reference: Ag/AgCl (standardized against Ferrocene/Ferrocenium internal standard).

Calculation Logic: The HOMO level is calculated from the onset oxidation potential (


) relative to the internal Ferrocene standard (

), which is taken as -4.8 eV below vacuum level.


Optical Band Gap ( )

The LUMO is rarely determined directly via reduction in CV for carbazoles due to solvent breakdown windows. Instead, it is derived optically.

  • Method: UV-Vis absorption spectrum in DCM.

  • Calculation: Determine the absorption edge wavelength (

    
    ).
    
    
    
    
  • LUMO Derivation:

    
    [5]
    

Data Synthesis & Structure-Property Relationships

The following table synthesizes the expected values for 2,9-DPCz based on structure-activity relationship (SAR) analysis of analogous carbazole derivatives.

Table 1: Comparative Electronic Properties of Carbazole Derivatives

MaterialStructureHOMO (eV)LUMO (eV)

(eV)
Notes
9-PhCz 9-Phenylcarbazole-5.80-2.203.60Reference standard (Deep HOMO)
3,6-DPCz 3,6-Diphenyl-9-PhCz-5.57-2.403.17Conjugation at 3,6 lifts HOMO significantly
2,9-DPCz 2,9-Diphenyl-9H-carbazole -5.68 -2.35 3.33 Target: Meta-linkage limits conjugation vs 3,6

Note: Values for 9-PhCz and 3,6-DPCz are averaged from literature [1, 2]. 2,9-DPCz values are projected based on the inductive effects of the 2-position substitution.

DOT Diagram: Energy Level Alignment

EnergyLevels cluster_0 9-PhCz (Ref) cluster_1 2,9-DPCz (Target) cluster_2 3,6-DPCz (Comp) Vacuum Vacuum Level (0 eV) LUMO_Ref LUMO: -2.20 eV HOMO_Ref HOMO: -5.80 eV LUMO_Tgt LUMO: -2.35 eV HOMO_Tgt HOMO: -5.68 eV LUMO_Comp LUMO: -2.40 eV HOMO_Comp HOMO: -5.57 eV

Figure 2: Energy level alignment showing the intermediate nature of the 2,9-isomer.

Application Context

The determined HOMO level of -5.68 eV places 2,9-DPCz in an ideal window for:

  • Hole Transport Layer (HTL): It aligns well with standard anodes (ITO/PEDOT:PSS ~ -5.2 eV) while providing a barrier to electrons.

  • Host Material: The wide band gap (>3.0 eV) ensures confinement of triplet excitons for green and blue phosphorescent emitters (e.g., Ir(ppy)3).

References

  • BenchChem. (2025).[1] A Comparative Guide to the HOMO/LUMO Energy Levels of 9-(4-Nitrophenyl)-9H-carbazole and Related Derivatives. Retrieved from

  • National Taiwan University. (2012).[2][6][7] Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. Retrieved from

  • Nankai University.[4] (2010).[4] Selective Tuning of the HOMO–LUMO Gap of Carbazole-Based Donor–Acceptor–Donor Compounds. Eur. J. Org.[4] Chem. Retrieved from

  • Ossila. (2025). Understanding HOMO and LUMO in Chemistry. Retrieved from

Sources

Protocols & Analytical Methods

Method

Topic: Palladium-Catalyzed C-H Activation for the Synthesis of 2,9-Diphenyl-9H-carbazole

An Application Note for Researchers, Scientists, and Drug Development Professionals This document provides a detailed technical guide on the synthesis of 2,9-diphenyl-9H-carbazole, a molecule of significant interest in m...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the synthesis of 2,9-diphenyl-9H-carbazole, a molecule of significant interest in medicinal chemistry and materials science, via a modern synthetic approach: palladium-catalyzed C-H bond activation. This guide is designed for professionals in research and drug development, offering in-depth mechanistic insights, detailed experimental protocols, and strategic guidance for optimizing this advanced chemical transformation.

Introduction: The Significance of Carbazoles and the C-H Activation Approach

The carbazole nucleus is a privileged heterocyclic scaffold found in numerous natural products and synthetic compounds.[1][2] Its unique electronic properties and rigid, planar structure make it a cornerstone for developing pharmaceuticals—including antitumor, antibacterial, and neuroprotective agents—and functional organic materials for applications like OLEDs and organic photovoltaics.[3][4] 2,9-Diphenyl-9H-carbazole, in particular, is a valuable building block, but its synthesis presents a classic chemical challenge: regioselectivity.

Traditional methods for functionalizing the carbazole core often suffer from harsh conditions and a lack of regiocontrol, typically yielding mixtures of isomers due to the inherent electronic reactivity at the C3 and C6 positions.[1][5] The advent of transition-metal-catalyzed C-H activation has revolutionized synthetic chemistry by allowing for the direct conversion of ubiquitous C-H bonds into new C-C or C-N bonds. This atom-economical strategy circumvents the need for pre-functionalized starting materials, streamlining synthetic routes and reducing waste.[6][7] This application note details a palladium-catalyzed strategy to overcome the regioselectivity challenge and construct the 2,9-diphenyl-9H-carbazole framework.

The Mechanistic Rationale: Overcoming Inherent Reactivity

The core of this synthetic strategy lies in a directing group-assisted, palladium-catalyzed C-H activation/arylation reaction. The inherent nucleophilicity of the carbazole ring favors electrophilic substitution at the C3 and C6 positions. To achieve functionalization at the less reactive C2 position, a directing group is often employed to steer the palladium catalyst to a specific C-H bond, typically one that is ortho to the directing group's point of attachment.

The catalytic cycle, illustrated below, generally proceeds through a concerted metalation-deprotonation (CMD) pathway.

Palladium-Catalyzed C-H Arylation Cycle Pd_II Pd(II) Catalyst (e.g., Pd(OAc)₂) Palladacycle Palladacycle Intermediate Pd_II->Palladacycle + Substrate - AcOH Substrate Carbazole Substrate (with N-Directing Group) Oxidative_Addition Oxidative Addition Pd_IV Pd(IV) Intermediate Palladacycle->Pd_IV + Aryl Source (Oxidative Addition) Aryl_Source Aryl Source (e.g., Ph-I, Ph-Br) Product C-H Arylated Product Pd_IV->Product Reductive Elimination Reductive_Elimination Reductive Elimination Product->Pd_II Catalyst Regeneration (+ Oxidant) Oxidant Oxidant (e.g., Ag₂CO₃)

Caption: The catalytic cycle for directing group-assisted C-H arylation.

Causality Behind the Cycle:

  • Coordination & C-H Cleavage: The Pd(II) catalyst coordinates to the directing group on the carbazole nitrogen. This brings the metal center into proximity with the C1 or C2 C-H bonds, facilitating cleavage via a concerted metalation-deprotonation event to form a stable five- or six-membered palladacycle intermediate.[8]

  • Oxidative Addition: The arylating agent (e.g., iodobenzene) undergoes oxidative addition to the Pd(II) center, forming a transient, high-valent Pd(IV) intermediate.

  • Reductive Elimination: This is the product-forming step. The two organic fragments (the carbazole and the new phenyl group) couple, and the C-C bond is formed, regenerating a Pd(II) species. This step is often the rate-determining step.

  • Catalyst Regeneration: An oxidant is often required to facilitate catalyst turnover and maintain the active Pd(II) state.[9]

Synthetic Strategy: A Two-Phase Approach

The synthesis of 2,9-diphenyl-9H-carbazole via C-H activation is most logically approached in two distinct phases, as outlined in the workflow below. This ensures a clean and high-yielding process.

Caption: Experimental workflow for the synthesis of 2,9-diphenyl-9H-carbazole.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. All reagents are chemical irritants; handle with care.

Protocol 1: Synthesis of 9-Phenyl-9H-carbazole (Starting Material)

This protocol describes a copper-catalyzed N-arylation (Ullmann condensation), a reliable method for generating the starting material.[9]

Materials & Equipment:

  • Carbazole (1.0 eq)

  • Iodobenzene (1.2 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

  • 1,10-Phenanthroline (0.2 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous, degassed toluene

  • Oven-dried Schlenk flask with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen) manifold

  • Standard glassware for workup and purification

Step-by-Step Methodology:

  • Reaction Setup: To the oven-dried Schlenk flask, add carbazole, K₂CO₃, CuI, and 1,10-phenanthroline.

  • Inert Atmosphere: Seal the flask and evacuate and backfill with inert gas three times to ensure the rigorous exclusion of oxygen.

  • Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene via syringe, followed by iodobenzene.

  • Reaction Conditions: Heat the reaction mixture to 110 °C and stir vigorously for 24 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the carbazole starting material is consumed.

  • Workup: Cool the mixture to room temperature and filter it through a pad of Celite®, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield 9-phenyl-9H-carbazole as a white solid.

Protocol 2: Palladium-Catalyzed C-H Arylation for 2,9-Diphenyl-9H-carbazole

This protocol provides a robust starting point for the direct C2-arylation of 9-phenyl-9H-carbazole. The N-phenyl group can act as a weak directing group, but achieving high C2 selectivity over the more electronically favored C3/C6 positions requires careful optimization of ligands and conditions. For enhanced selectivity, a removable directing group (e.g., 2-pyridyl) can be used, though this adds synthetic steps.[1][5]

Materials & Equipment:

  • 9-Phenyl-9H-carbazole (1.0 eq)

  • Iodobenzene (2.0-3.0 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (5-10 mol%)

  • Ligand (e.g., a bulky phosphine like XPhos or a specific N-acyl amino acid ligand) (10-20 mol%)

  • Oxidant/Additive: Silver carbonate (Ag₂CO₃) or Silver acetate (AgOAc) (2.0 eq)[9]

  • Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMF)[3][9]

  • Oven-dried, screw-cap reaction vial with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

Step-by-Step Methodology:

  • Reaction Setup: In a glovebox or under a stream of inert gas, add 9-phenyl-9H-carbazole, Pd(OAc)₂, the chosen ligand, and Ag₂CO₃ to the reaction vial.

  • Reagent Addition: Add the anhydrous solvent, followed by iodobenzene.

  • Reaction Sealing: Tightly seal the vial with a Teflon-lined cap.

  • Reaction Conditions: Place the vial in a preheated oil bath or heating block at 100-120 °C. Stir vigorously for 24-48 hours. The elevated temperature is critical but must be controlled to prevent catalyst decomposition.[9]

  • Monitoring: After cooling, carefully unseal the vial and take an aliquot for analysis by TLC or LC-MS to check for conversion and isomer formation.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate and filter through Celite® to remove palladium black and silver salts.

  • Purification: Concentrate the filtrate and purify by column chromatography. Careful separation may be required to isolate the desired C2-arylated product from other isomers (e.g., C3/C6 arylated) and di-arylated byproducts.

Optimization and Troubleshooting

Achieving high yield and regioselectivity is paramount. The following table summarizes key parameters for optimization, based on established principles in C-H activation chemistry.

ParameterOptionsRationale & Expert Insights[1][3][5][9]
Palladium Source Pd(OAc)₂, PdCl₂, Pd₂(dba)₃Pd(OAc)₂ is a common, robust choice. Pd₂(dba)₃ can be effective in some systems, particularly with specific phosphine ligands.
Ligand Phosphines (e.g., XPhos, SPhos), N-Acyl Amino AcidsThe ligand is critical for selectivity and catalyst stability. Bulky, electron-rich phosphines can promote the desired reductive elimination. Chiral amino acid ligands can sometimes induce unique selectivity profiles.
Solvent Toluene, 1,4-Dioxane, DMF, DMSOSolvent polarity can significantly impact reaction outcomes. Nonpolar solvents like toluene are common, but polar aprotic solvents (DMF, DMSO) can sometimes accelerate the reaction, though they may also promote side reactions. An empirical screen is essential.
Oxidant/Additive Ag₂CO₃, AgOAc, Cu(OAc)₂Silver salts often act as both an oxidant and a halide scavenger, facilitating catalyst turnover. Cu(OAc)₂ can also serve as a co-oxidant, sometimes under an oxygen atmosphere.
Temperature 80 °C - 140 °CA balance must be struck. Higher temperatures increase reaction rates but can lead to catalyst decomposition and the formation of undesired byproducts. A systematic screen is recommended.

Troubleshooting Common Issues:

ProblemPotential Cause(s)Suggested Solution(s)
Low Conversion Inactive catalyst; insufficient temperature; poor solvent choice.Ensure reagents are anhydrous and the system is rigorously inert. Gradually increase the temperature in 10 °C increments. Screen a different solvent.[9]
Poor Regioselectivity Weak directing effect; non-optimal ligand.Screen a panel of ligands. Consider a more strongly coordinating (but removable) directing group if selectivity cannot be achieved otherwise.
Catalyst Decomposition Temperature is too high; incompatible ligand/additive.Lower the reaction temperature. Ensure the chosen ligand is stable under the reaction conditions.
Homocoupling of Aryl Source Reaction conditions favor this side reaction.Adjust the stoichiometry of reagents. Sometimes a different palladium source or ligand can mitigate this issue.

Applications in Drug Development and Materials Science

The 2,9-diphenyl-9H-carbazole scaffold is not merely a synthetic target but a platform for innovation.

  • Medicinal Chemistry: As a rigid and electronically tunable structure, it serves as a core for designing molecules that can intercalate DNA or inhibit key enzymes like topoisomerases, making it a valuable motif in anticancer drug discovery.[2][4]

  • Materials Science: Its high thermal stability and excellent charge-transporting properties make it a preferred component in organic light-emitting diodes (OLEDs), where it functions as a host material for phosphorescent emitters, and in other organic electronic devices.[3]

By providing a streamlined, atom-economical route to this valuable scaffold, palladium-catalyzed C-H activation empowers researchers to more rapidly synthesize and evaluate novel derivatives for these critical applications.

References

  • Benchchem. (2025).
  • Tsang, W. C. P., et al. (2008). A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. The Journal of Organic Chemistry. [Link]

  • Beilstein Journals. (2025).
  • Dey, A., et al. (2018). Palladium-Catalyzed Ortho C–H Arylation of Aniline Carbamates with Diazonium Salts under Mild Conditions: Expedient Synthesis of Carbazole Alkaloids. ACS Omega. [Link]

  • Jordan-Hore, J. A., et al. (2008). Oxidative Pd(II)-Catalyzed C-H Bond Amination to Carbazole at Ambient Temperature. Journal of the American Chemical Society. [Link]

  • PMC. (2025).
  • MDPI. (2020). Direct Arylation-Based Synthesis of Carbazoles Using an Efficient Palladium Nanocatalyst under Microwave Irradiation. [Link]

  • Gandeepan, P., et al. (2015). Palladium-Catalyzed Triple Successive C-H Functionalization: Direct Synthesis of Functionalized Carbazoles from Indoles. Angewandte Chemie International Edition. [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Palladium-catalyzed C–H bond activation for the assembly of N-aryl carbazoles with aromatic amines as nitrogen sources. [Link]

  • MDPI. (2025). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp 3 )–H Functionalization. [Link]

  • ResearchGate. (n.d.). Synthesis of the carbazole scaffold directly from 2-amino-biphenyl by means of a Tandem C-H activation and C-N bond formation. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Carbazoles. [Link]

  • Iraqi Journal of Science. (2013).
  • ResearchGate. (2020). Synthesis of new 9H-Carbazole derivatives. [Link]

  • Taylor & Francis Online. (2023). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. [Link]

  • SpringerLink. (2022). A review on the biological potentials of carbazole and its derived products. [Link]

  • ResearchGate. (2026). Carbazole: A Versatile Scaffold in Medicinal Chemistry – A Review on the Synthesis and Antimicrobial Evaluation of New Derivatives. [Link]

  • MDPI. (2023). 5,8-Dimethyl-9H-carbazole Derivatives Blocking hTopo I Activity and Actin Dynamics. [Link]

Sources

Application

Application Notes and Protocols: 2,9-Diphenyl-9H-carbazole as a High-Performance Host Material for Blue OLEDs

For Researchers, Scientists, and Drug Development Professionals Introduction: The Quest for Stable and Efficient Blue Organic Light-Emitting Diodes (OLEDs) The realization of full-color displays and energy-efficient soli...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Stable and Efficient Blue Organic Light-Emitting Diodes (OLEDs)

The realization of full-color displays and energy-efficient solid-state lighting hinges on the development of high-performance Organic Light-Emitting Diodes (OLEDs). While significant progress has been made in red and green emitting devices, the creation of stable, efficient, and deep-blue OLEDs remains a considerable challenge. The higher energy of blue light necessitates materials with wide bandgaps and high triplet energies, which often come at the cost of stability and charge-carrier mobility.

A critical component in achieving high-performance blue OLEDs is the host material in the emissive layer. The host matrix serves to disperse the guest emitter, prevent aggregation-induced quenching, and facilitate balanced charge transport and injection, leading to efficient exciton formation on the guest molecules. For blue phosphorescent OLEDs (PhOLEDs), the host material must possess a triplet energy higher than that of the blue dopant to ensure efficient energy transfer and prevent back-energy transfer.

Carbazole-based materials have emerged as a promising class of hosts due to their high triplet energies, excellent thermal stability, and good hole-transporting properties.[1] Among these, 2,9-Diphenyl-9H-carbazole and its derivatives offer a compelling molecular architecture for blue OLED applications. The phenyl group at the 9-position enhances thermal stability and modifies the electronic properties, while the additional substitution at the 2-position can be used to fine-tune the material's characteristics further. This application note provides a comprehensive guide to the utilization of 2,9-Diphenyl-9H-carbazole as a host material in blue OLEDs, covering its fundamental properties, device fabrication protocols, and characterization techniques.

Core Properties of the 9-Phenylcarbazole Scaffold

The 9-phenylcarbazole core is a versatile building block for high-triplet-energy host materials. The strategic substitution on the carbazole moiety allows for the tuning of its electronic and physical properties to meet the specific demands of blue OLEDs.

Photophysical and Electrochemical Properties
PropertyTypical Range for 9-Phenylcarbazole DerivativesSignificance in Blue OLEDs
HOMO Level -5.4 to -6.1 eVInfluences hole injection from the hole transport layer (HTL). A well-matched HOMO level minimizes the injection barrier.
LUMO Level -1.8 to -2.8 eVAffects electron injection from the electron transport layer (ETL). Proper alignment is crucial for balanced charge transport.
Triplet Energy (ET) 2.7 to 3.0 eVMust be higher than the triplet energy of the blue phosphorescent dopant to ensure efficient energy transfer and prevent quenching.
Glass Transition Temp. (Tg) > 100 °CA high Tg indicates good morphological stability of the thin film, preventing crystallization and ensuring device longevity.
Decomposition Temp. (Td) > 350 °CHigh thermal stability is essential for the vacuum deposition process and for the operational stability of the device.

Note: The values presented are a general range compiled from various sources on 9-phenylcarbazole derivatives and should be considered as a guideline.[2][3][4][5] Specific values for 2,9-Diphenyl-9H-carbazole may vary.

The triplet energy of the host is arguably the most critical parameter for blue PhOLEDs. For instance, the widely used blue phosphorescent emitter, bis(2,4-difluorophenylpyridinato)tetrakis(1-pyrazolyl)borate (FIrpic), has a triplet energy of approximately 2.65 eV. Therefore, a host material like a 9-phenylcarbazole derivative with a triplet energy of ~2.76 eV or higher is suitable for hosting FIrpic.[4]

Experimental Protocols: Fabrication and Characterization of Blue OLEDs

This section provides a detailed protocol for the fabrication of a blue phosphorescent OLED using a 2,9-Diphenyl-9H-carbazole derivative as the host material via vacuum thermal evaporation.

Protocol 1: Substrate Preparation
  • Substrate Selection: Begin with pre-patterned Indium Tin Oxide (ITO)-coated glass substrates with a sheet resistance of 15-20 Ω/sq.

  • Cleaning: a. Sequentially sonicate the substrates in a series of solvents: detergent solution, deionized water, acetone, and isopropanol, for 15 minutes each. b. Dry the substrates using a high-purity nitrogen gun. c. Immediately transfer the cleaned substrates to a UV-Ozone cleaner and treat for 10-15 minutes to remove any residual organic contaminants and to increase the work function of the ITO for improved hole injection.

Protocol 2: Device Fabrication via Vacuum Thermal Evaporation

This protocol describes the deposition of a typical multilayer OLED structure. The deposition rates and thicknesses should be carefully controlled for optimal device performance.

OLED_Fabrication_Workflow cluster_prep Substrate Preparation cluster_deposition Vacuum Thermal Evaporation (P < 10^-6 Torr) cluster_characterization Device Characterization ITO_Substrate ITO-coated Glass Cleaning Solvent Cleaning & Sonication ITO_Substrate->Cleaning UV_Ozone UV-Ozone Treatment Cleaning->UV_Ozone HIL Hole Injection Layer (HIL) e.g., HAT-CN (10 nm) UV_Ozone->HIL HTL Hole Transport Layer (HTL) e.g., NPB (40 nm) HIL->HTL EML Emissive Layer (EML) 2,9-Diphenyl-9H-carbazole:Blue Dopant (e.g., FIrpic, 15%) (30 nm) HTL->EML EBL Electron Blocking Layer (EBL) e.g., TCTA (10 nm) EML->EBL ETL Electron Transport Layer (ETL) e.g., TPBi (30 nm) EBL->ETL EIL Electron Injection Layer (EIL) e.g., LiF (1 nm) ETL->EIL Cathode Cathode Al (100 nm) EIL->Cathode IVL Current-Voltage-Luminance (I-V-L) Cathode->IVL EL_Spectrum Electroluminescence Spectrum Cathode->EL_Spectrum Lifetime Operational Lifetime Cathode->Lifetime

Figure 1: Workflow for the fabrication and characterization of a blue OLED.

Device Structure and Deposition Parameters:

LayerMaterial ExampleThickness (nm)Deposition Rate (Å/s)
Hole Injection Layer (HIL)HAT-CN100.5
Hole Transport Layer (HTL)NPB401.0
Emissive Layer (EML)2,9-Diphenyl-9H-carbazole:FIrpic (15 wt%)301.5 (total)
Electron Blocking Layer (EBL)TCTA101.0
Electron Transport Layer (ETL)TPBi301.0
Electron Injection Layer (EIL)LiF10.2
CathodeAl1005.0

Note: This is a representative device structure. The choice of materials and their thicknesses should be optimized for the specific blue dopant used.

Protocol 3: Device Characterization
  • Encapsulation: To prevent degradation from atmospheric moisture and oxygen, the fabricated devices should be encapsulated in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid.

  • Electroluminescence (EL) Characterization: a. Measure the current density-voltage-luminance (J-V-L) characteristics using a source meter and a calibrated photodiode. b. From the J-V-L data, calculate the external quantum efficiency (EQE), power efficiency, and current efficiency. c. Measure the EL spectrum at different driving voltages using a spectrometer to determine the Commission Internationale de l'Éclairage (CIE) coordinates and assess color stability.

  • Lifetime Measurement: a. Operate the device at a constant initial luminance (e.g., 1000 cd/m²) and monitor the luminance decay over time. b. The lifetime is typically defined as the time it takes for the luminance to decrease to 50% (LT50) or 95% (LT95) of its initial value.

Expected Performance and Data Analysis

Blue OLEDs utilizing 9-phenylcarbazole derivatives as host materials have demonstrated high efficiencies and good color purity. The performance of a device with 2,9-Diphenyl-9H-carbazole as the host is expected to be in a similar range.

Table of Expected Performance for a Blue PhOLED with a 9-Phenylcarbazole-based Host:

ParameterTypical Performance
Turn-on Voltage < 4.0 V
Maximum EQE > 20%
Maximum Power Efficiency > 30 lm/W
Maximum Current Efficiency > 40 cd/A
CIE Coordinates (x, y) (0.13 - 0.16, 0.18 - 0.25)
LT50 @ 1000 cd/m² > 200 hours

Note: These are representative values from high-performing blue PhOLEDs using advanced 9-phenylcarbazole derivatives.[3]

Energy Level Diagram and Charge Injection/Transport

A well-designed OLED structure ensures efficient charge injection and transport, leading to a high recombination rate within the emissive layer. The energy level diagram below illustrates the alignment of the different layers in a typical blue OLED.

Energy_Level_Diagram cluster_levels cluster_device cluster_energy y_axis Energy (eV) y_axis_end y_axis_end ITO ITO (Anode) HIL HIL (e.g., HAT-CN) HTL HTL (e.g., NPB) EML_Host Host (2,9-Diphenyl-9H-carbazole) ETL ETL (e.g., TPBi) EML_Dopant Dopant (e.g., FIrpic) Cathode Al (Cathode) HOMO_ITO -4.8 HOMO_HIL -5.8 LUMO_ITO LUMO_HIL -3.5 HOMO_HTL -5.4 LUMO_HTL -2.4 HOMO_Host ~ -5.7 LUMO_Host ~ -2.2 HOMO_Dopant ~ -5.9 HOMO_Host->HOMO_Dopant Hole Trapping HOMO_ETL -6.2 LUMO_ETL -2.7 LUMO_Dopant ~ -2.8 LUMO_Dopant->LUMO_Host Electron Trapping HOMO_Cathode -4.3 LUMO_Cathode

Figure 2: Energy level diagram of a typical blue OLED.

Conclusion and Future Outlook

2,9-Diphenyl-9H-carbazole and its derivatives represent a highly promising class of host materials for the development of efficient and stable blue OLEDs. Their high triplet energy, good thermal stability, and tunable electronic properties make them ideal candidates for hosting blue phosphorescent emitters. The protocols outlined in this application note provide a solid foundation for researchers to fabricate and characterize high-performance blue OLEDs.

Future research in this area will likely focus on the synthesis of novel 2,9-disubstituted-9H-carbazole derivatives with further optimized properties. By fine-tuning the substituents on the carbazole core and the phenyl rings, it may be possible to achieve even better charge balance, higher quantum efficiencies, and longer operational lifetimes, paving the way for the next generation of blue OLED technology.

References

  • Effect of substituents in a series of carbazole-based host-materials toward high-efficiency carbene-based blue OLEDs - Journal of Materials Chemistry C (RSC Publishing). Available at: [Link]

  • Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review - MDPI. Available at: [Link]

  • Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs - MDPI. Available at: [Link]

  • Structural isomers of 9-(pyridin-2-yl)-9H-carbazole in combination with 9′H-9,3':6′,9″-tercarbazole and their application to high efficiency solution processed green TADF OLEDs | Request PDF - ResearchGate. Available at: [Link]

  • Non-Doped Deep-Blue OLEDs Based on Carbazole-π-Imidazole Derivatives - PMC. Available at: [Link]

  • CARBAZOLE-BASED EMITTING COMPOUNDS: SYNTHESIS, PHOTOPHYSICAL PROPERTIES AND FORMATION OF NANOPARTICLES - ResearchGate. Available at: [Link]

  • Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials - PMC. Available at: [Link]

  • Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines - Crimson Publishers. Available at: [Link]

  • Thermally Stable and Energy Efficient Newly Synthesized Bipolar Emitters for Yellow and Green OLED Devices - PMC. Available at: [Link]

  • NEW CARBAZOLE BASED HOST MATERIALS FOR THERMALLY ACTIVATED DELAYED FLUORESCENT OLEDS - Chemistry & Chemical Technology 2021. Available at: [Link]

  • The Role of Carbazole Derivatives in Modern OLED Technology. Available at: [Link]

  • Synthesis and electro-optical properties of carbazole derivatives with high band gap energy. Available at: [Link]

  • HOMO/LUMO energy levels of the carbazole (13; R ¼ CH(C 7 H 15 ) 2 ) and... - ResearchGate. Available at: [Link]

  • Design principles for the energy level tuning in donor/acceptor conjugated polymers - arXiv.org. Available at: [Link]

  • Molecular study and analysis of organic compounds for high-performance solar cell applications - E3S Web of Conferences. Available at: [Link]

  • Controlled tuning of HOMO and LUMO levels in supramolecular nano-Saturn complexes. Available at: [Link]

  • Effect of the Number of Phenylcarbazole Units Adorned to the Silicon Atom for High Triplet Energy with High Charge Mobility - MDPI. Available at: [Link]

  • Perceiving the influence of phenyl-carbazole isomers on sulfone/thioxanthone-based D–A–D hosts: realizing efficient red-phosphorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing). Available at: [Link]

  • Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs | ACS Omega. Available at: [Link]

  • Triplet states and energy back transfer of carbazole derivatives - RSC Publishing. Available at: [Link]

  • Effects of Substitution Position of Carbazole-Dibenzofuran Based High Triplet Energy Hosts to Device Stability of Blue Phosphorescent Organic Light-Emitting Diodes - PMC. Available at: [Link]

  • Complementarity fusion of boron-oxygen and carbazole blocks enables narrowband blue OLEDs with high performance - PMC. Available at: [Link]

  • (Tetrafluorovinylphenyl)carbazole as a Multifunctional Material for OLED Applications. Available at: [Link]

  • Two decades of carbazole–triarylborane hybrids in optoelectronics - RSC Publishing. Available at: [Link]

  • Branched carbazole based derivative as very efficient host material for third generation OLED devices | Request PDF - ResearchGate. Available at: [Link]

  • Extremely superb efficiency and lifetime of deep blue phosphorescent OLEDs by introducing a hypsochromic emissive intermolecular complex (HEIC) with a negligibly small ΔEST and fast reverse intersystem crossing rate - Journal of Materials Chemistry C (RSC Publishing). Available at: [Link]

  • New host material for high-performance blue phosphorescent organic electroluminescent devices - PubMed. Available at: [Link]

  • Solution-processed blue phosphorescent OLEDs with carbazole-based polymeric host materials - ELORPrintTec - Université de Bordeaux. Available at: [Link]

  • Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs - Semantic Scholar. Available at: [Link]

  • Design, Synthesis and Studies of Carbazole and Triazine Based Materials for Optoelectronic Applications. Available at: [Link]

  • Synthesis and characterization of carbazole derived nonlinear optical dyes - ResearchGate. Available at: [Link]

  • Synthesis of novel organic semiconductors for optoelectronic devices - Enlighten Theses. Available at: [Link]

  • Molecularly engineered carbazole hosts for long-lived, high performance blue PhOLEDs. Available at: [Link]

Sources

Method

Application Note: High-Purity Sublimation of 2,9-Diphenyl-9H-carbazole

This is a comprehensive Application Note and Protocol for the sublimation purification of 2,9-Diphenyl-9H-carbazole , designed for researchers in organic electronics and drug development. [1] Executive Summary & Scientif...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive Application Note and Protocol for the sublimation purification of 2,9-Diphenyl-9H-carbazole , designed for researchers in organic electronics and drug development.

[1]

Executive Summary & Scientific Rationale

In the development of Organic Light-Emitting Diodes (OLEDs) and organic semiconductors, material purity is the single most critical determinant of device lifetime and efficiency. 2,9-Diphenyl-9H-carbazole (CAS: 83-01-2 / related isomers) serves as a vital host material and hole-transporting building block.[1]

While column chromatography and recrystallization can achieve purities of 98-99%, they fail to remove trace ionic impurities, solvent residues, and specific structural isomers that act as charge traps. High-vacuum train sublimation is the only method capable of reaching "electronic grade" purity (99.99%+), effectively separating the target molecule from:

  • High-volatility impurities: Solvents, moisture, and homocoupled byproducts (e.g., biphenyl).

  • Low-volatility impurities: Inorganic catalysts (Pd/Cu residues), salts, and polymerized degradation products.

This guide details a self-validating protocol optimized for the physicochemical profile of 2,9-Diphenyl-9H-carbazole.

Physicochemical Profile & Pre-requisites

Before initiating sublimation, the material must be characterized to define the thermal gradient.

ParameterValue / DescriptionOperational Implication
Molecular Formula C₂₄H₁₇NMolecular Weight: ~319.4 g/mol
Melting Point (MP) 128–130 °C (Lit.)[1][2]Critical: Low MP implies the material may melt before subliming. The process will likely be evaporation from melt rather than pure sublimation.
Decomposition Temp (Td) >350 °CWide processing window; thermal degradation is unlikely if kept <250 °C.
Solubility Soluble in DCM, TolueneUse for pre-cleaning (recrystallization) before loading.
Key Impurities 9-Phenylcarbazole, Biphenyl, Pd(PPh₃)₄ residuesVolatiles (biphenyl) will deposit in the cold trap; Pd stays in the boat.
Pre-Sublimation Treatment (Mandatory)

Do not load crude material directly from synthesis.[1]

  • Recrystallization: Dissolve crude in minimum hot toluene; precipitate with ethanol/hexane. Filter and dry.[1]

  • Solvent Removal: Dry in a vacuum oven at 60 °C for 12 hours. Residual solvent causes "bumping" (splashing) in the sublimation tube, contaminating the purified zone.

Experimental Configuration: The Train Sublimation System

The separation relies on a thermal gradient along a quartz tube under high vacuum. The target molecule travels from the hot source zone and deposits in a cooler zone defined by its crystallization temperature.

Diagram 1: Train Sublimation Workflow

SublimationSetup cluster_process Quartz Tube Thermal Gradient Source Zone 1: Source Boat (Crude Material) T: 135-145°C Separation Zone 2: Deposition (Purified Product) T: 95-110°C Source->Separation Target Vapor Transport Impurity Zone 3: Volatile Trap (Light Impurities) T: <60°C Separation->Impurity Volatile Byproducts Vacuum Vacuum System (Turbo Pump + Cold Trap) P: < 10^-5 Torr Impurity->Vacuum Exhaust

Caption: Schematic of the thermal gradient zones required for separating 2,9-Diphenyl-9H-carbazole from impurities.

Detailed Protocol

Phase 1: System Preparation & Loading
  • Cleaning: Wash the quartz tube (50mm diameter typical) with Aqua Regia (3:1 HCl:HNO₃), rinse with DI water, then Acetone. Bake at 150 °C to dry.

  • Loading: Place 2–5 g of pre-treated 2,9-Diphenyl-9H-carbazole into a quartz or ceramic boat.

    • Expert Tip: Spread the powder thinly to maximize surface area. If the material melts (as expected for this MP), a thin layer prevents "skinning" where the surface hardens and traps volatiles.

  • Insertion: Slide the boat to the closed end of the tube (Zone 1). Insert the crystallization sleeves (optional but recommended for easy collection) into Zone 2.

Phase 2: Evacuation & Degassing (Crucial Step)
  • Connect the system to a roughing pump.[1] Down to

    
     Torr.[1]
    
  • Switch to Turbo Molecular Pump .[1] Target pressure:

    
     Torr (ideally 
    
    
    
    Torr).
  • Cold Degas: Wait 30 minutes to remove adsorbed moisture.[1]

  • Warm Degas: Slowly ramp Zone 1 to 80 °C (below MP). Hold for 1 hour.

    • Observation: Watch for pressure spikes.[1] If pressure rises, hold temperature until it stabilizes. This removes residual solvents and moisture.[1]

Phase 3: Sublimation / Distillation

Since the MP (130 °C) is relatively low, the material will likely melt before significant vapor transport occurs. This is technically vacuum distillation , but the equipment remains the same.

  • Set Temperature Gradient:

    • Zone 1 (Source): Ramp to 140 °C (10 °C above MP).

    • Zone 2 (Product): Maintain at 100 °C .

    • Zone 3 (Trap): Ambient / Water Cooled (< 40 °C).

  • Process Monitoring:

    • Visually inspect the boat. The powder will turn into a clear melt.

    • Look for crystal growth in Zone 2.[1] 2,9-Diphenyl-9H-carbazole typically forms white/colorless needles or plates.[1]

    • Troubleshooting: If the material boils violently ("bumping"), reduce Zone 1 temperature immediately by 10 °C.

  • Duration: Run for 6–12 hours depending on load size.

Phase 4: Cool Down & Collection
  • Turn off heaters. Allow the system to cool to room temperature under vacuum.

  • Venting: Isolate the pump. Slowly vent the chamber with Nitrogen or Argon (inert gas prevents oxidation of the hot surface, though carbazoles are generally stable).

  • Harvesting:

    • Zone 1 (Boat): Contains black/brown residue (non-volatile impurities, salts, metals). Discard.

    • Zone 2 (Product): Scrape the white crystalline bands.

      • Fractionation: If distinct bands form, collect the middle section (heart cut) separately from the edges.

    • Zone 3 (Trap): Contains yellowish film (volatile organics). Discard.

Validation & Quality Control (QC)[1]

A protocol is only trustworthy if validated.[1] Perform the following checks on the sublimed material.

Diagram 2: Validation Logic

Validation Sublimed Sublimed Crystal HPLC HPLC/UPLC (Purity Check) Sublimed->HPLC DSC DSC Analysis (Thermal Transitions) Sublimed->DSC PL Photoluminescence (Optical Purity) Sublimed->PL Decision Is Purity > 99.9%? HPLC->Decision Pass Device Fabrication Decision->Pass Yes Fail Repeat Sublimation Decision->Fail No

Caption: QC workflow to ensure material meets electronic-grade standards.

QC Metrics Table
MethodAcceptance CriteriaNotes
HPLC (UV @ 254nm) Purity > 99.9%No shoulder peaks; single sharp peak.[1]
DSC Sharp endotherm @ 128-130°CBroad melting range indicates impurities.[1]
Appearance White/Colorless CrystalsYellowing indicates oxidation or conjugation defects.[1]
TGA 0% Residue @ 600°CConfirms removal of inorganic salts/catalysts.[1]

Troubleshooting Common Issues

  • Issue: Dark / Discolored Product.

    • Cause: Thermal decomposition or "bumping" of crude into the product zone.

    • Solution: Lower Zone 1 temperature; ensure better pre-drying of crude.

  • Issue: Low Yield (< 50%).

    • Cause: Zone 2 is too hot (material re-sublimes to the cold trap) or Zone 1 is too cool.

    • Solution: Lower Zone 2 temperature to 90 °C or increase Zone 1 to 150 °C.

  • Issue: Material Melts and Splashes.

    • Cause: Rapid heating of trapped gas pockets.[1]

    • Solution: Use a "ramp and soak" heating profile (e.g., 5 °C/min ramp, hold every 50 °C).

References

  • PubChem. (2023).[1] 2,9-Diphenyl-9H-carbazole Physical Properties. National Library of Medicine.[1] Link

  • Sigma-Aldrich. (n.d.).[1] High-Purity Sublimed Materials for Organic Electronic Devices. Application Note. Link

  • Forrest, S. R. (1997). Ultrathin Organic Films Grown by Organic Molecular Beam Deposition and Related Techniques. Chemical Reviews, 97(6), 1793–1896.
  • NIST Chemistry WebBook. (2023).[1] 9H-Carbazole, 9-phenyl- Phase Change Data. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Suzuki-Miyaura Coupling of Sterically Hindered Carbazoles

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: #CBZ-OPT-882 👋 Welcome to the Chemical Synthesis Support Team Hello. I am Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: #CBZ-OPT-882

👋 Welcome to the Chemical Synthesis Support Team

Hello. I am Dr. Aris, your Senior Application Scientist. You are likely here because your standard Suzuki conditions (Pd(PPh₃)₄ / Na₂CO₃) failed to couple your carbazole substrate, resulting in recovered starting material or protodeboronated byproducts.

Coupling at the 1- and 8-positions of the carbazole core, or coupling hindered boronic acids to a carbazole halide, presents a "Steric Wall." Standard catalysts cannot negotiate the cone angle required to facilitate transmetalation. This guide synthesizes high-field data to provide a robust, self-validating protocol for these challenging architectures.

🔬 Module 1: The Mechanistic Bottleneck

To fix the reaction, you must understand why it is failing. In sterically hindered carbazoles, the failure point is rarely oxidative addition (Step A); it is almost always Transmetalation (Step B) or Reductive Elimination (Step C) .

  • The Problem: The bulky carbazole wing prevents the boronate species from approaching the Palladium center.

  • The Fix: You need "Bulky-Yet-Flexible" ligands. We move away from simple phosphines to Dialkylbiaryl phosphines (Buchwald Ligands) or NHC (N-Heterocyclic Carbene) ligands. These ligands create a protective "pocket" that forces the reaction forward while preventing catalyst deactivation.

Visualization: The Steric Catalytic Cycle

The following diagram illustrates where hindered substrates stall and how specific ligands resolve this.

CatalyticCycle cluster_legend Critical Control Points Pd0 Active Catalyst Pd(0)-Ligand OxAdd Oxidative Addition (Fast for Aryl-Br/I) Pd0->OxAdd + Ar-X TransMet Transmetalation (BOTTLENECK for Carbazoles) OxAdd->TransMet + Ar-B(OH)2 + Base Homo Side Reaction: Homocoupling OxAdd->Homo O2 Leak RedElim Reductive Elimination (Product Release) TransMet->RedElim Pd(II) Complex DeBor Side Reaction: Protodeboronation TransMet->DeBor Slow Transmetalation + H2O/Base RedElim->Pd0 - Product

Figure 1: The Catalytic Cycle highlighting Transmetalation as the critical failure point for hindered carbazoles.

⚙️ Module 2: Optimization Matrix

Do not guess. Use this matrix to select the correct Catalyst/Base combination based on your specific hindrance profile.

Table 1: Ligand & Catalyst Selection Guide
Substrate DifficultyRecommended Catalyst SystemLigand ClassWhy?
Moderate (3,6-positions)Pd(dppf)Cl₂ or Pd(PPh₃)₄ Bidentate PhosphineStandard activity; dppf resists dechelation better than PPh₃.
High (1,8-positions)Pd-PEPPSI-IPr NHC (Carbene)Extremely high stability; "throw-away" ligand (pyridine) allows rapid activation [1].
Severe (Ortho-substituted partners)Pd₂(dba)₃ + XPhos Buchwald (G2/G3/G4)XPhos has a massive cone angle that accelerates reductive elimination in crowded systems [2].
N-H Free Carbazole Protect First (N-Boc/N-Alkyl)N/AFree N-H is acidic and can poison Pd catalysts or interfere with base activity [3].
Table 2: Base & Solvent Compatibility[1]
BasepKa (conj. acid)Solvent SystemApplication Note
K₃PO₄ (Tribasic Potassium Phosphate)~12Toluene/H₂O (10:1)The Gold Standard. Mild enough to prevent deboronation, strong enough for activation.
Cs₂CO₃ (Cesium Carbonate)~101,4-Dioxane (Anhydrous)Use for substrates sensitive to water. The "Cesium Effect" aids solubility.
K₂CO₃ ~10THF/H₂OGood general purpose, but often too weak for extremely hindered transmetalation.
Ba(OH)₂ ~13DMA/H₂ONuclear Option. Only use if phosphate fails. High risk of hydrolysis.

🛠️ Module 3: Troubleshooting Guide (FAQs)

Q1: I see 0% conversion and full recovery of my aryl halide. Is my catalyst dead?

Diagnosis: Likely Oxidative Addition Failure or Catalyst Poisoning .

  • The Logic: If the carbazole halide is electron-rich (e.g., has methoxy groups), oxidative addition is slow.

  • The Fix:

    • Switch to Pd-PEPPSI-IPr (1–2 mol%). It is designed to activate difficult halides.

    • Ensure your solvent is degassed (sparge with Ar for 20 min). Oxygen kills the active Pd(0) species immediately.

    • Temperature: Hindered systems often require 100–110°C . Refluxing THF (66°C) is often insufficient; switch to Toluene or Dioxane.

Q2: My boronic acid is disappearing, but I'm getting "H-Ar" (Protodeboronation) instead of product.

Diagnosis: The transmetalation is too slow, and the base is hydrolyzing the boronic acid.

  • The Logic: Water + Base + Boronic Acid = Boronate Anion. If Pd doesn't grab it fast enough, it grabs a proton from water [4].

  • The Fix:

    • Reduce Water: Switch to anhydrous Dioxane with Cs₂CO₃ (Cesium Carbonate).

    • Slow Addition: Add the boronic acid via syringe pump over 1 hour to keep its concentration low relative to the catalyst.

    • Use Boronic Esters: Switch from Boronic Acid (-B(OH)₂) to a Pinacol Ester (-BPin) . They are significantly more stable toward deboronation.

Q3: I am seeing homocoupling of my carbazole (Carbazole-Carbazole).

Diagnosis: Oxygen leak.

  • The Logic: Oxygen re-oxidizes Pd(0) to Pd(II), which can facilitate the coupling of two nucleophiles (boronates) or electrophiles.

  • The Fix: Strictly inert atmosphere.[1] Use a glovebox if possible, or rigorous Schlenk technique.

📉 Module 4: Troubleshooting Logic Tree

Follow this decision path to diagnose your specific failure mode.

Troubleshooting Start Start: Analyze LCMS/NMR Result What is the major outcome? Start->Result NoRxn Recovered Starting Material (No Reaction) Result->NoRxn DeBor Protodeboronation (Ar-H formed) Result->DeBor Homo Homocoupling Dimer Result->Homo CheckCat Check Catalyst & Temp NoRxn->CheckCat Sol1 Action: Switch to Pd-PEPPSI-IPr Increase Temp to 110°C CheckCat->Sol1 CheckBase Check Water/Base Ratio DeBor->CheckBase Sol2 Action: Use Anhydrous Cs2CO3 or Switch to Pinacol Ester CheckBase->Sol2 CheckAir Check Inert Atmosphere Homo->CheckAir Sol3 Action: Degas Solvents longer Check Septa/Seals CheckAir->Sol3

Figure 2: Diagnostic logic tree for reaction optimization.

🧪 Module 5: The "Golden Standard" Protocol (SOP)

Context: This protocol is optimized for coupling a 1-bromo-carbazole (highly hindered) with a phenylboronic acid .

Reagents:

  • 1.0 equiv Carbazole Halide

  • 1.5 equiv Boronic Acid (or Pinacol Ester)

  • 2.0 mol% Pd-PEPPSI-IPr (Sigma-Aldrich #696959) or Pd(OAc)₂ (2%) + SPhos (4%)

  • 2.0 equiv K₃PO₄ (finely ground)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

  • Concentration: 0.2 M

Procedure:

  • Setup: Charge a reaction vial with the Carbazole Halide, Boronic Acid, Base, and Pd-Catalyst. Add a magnetic stir bar.

  • Inerting: Seal the vial with a septum. Evacuate and backfill with Argon (x3 cycles).

  • Solvent: Inject degassed 1,4-Dioxane and degassed Water via syringe.

  • Reaction: Heat the block to 100°C (internal temp). Stir vigorously (1000 rpm) for 16–24 hours.

    • Note: High stirring speed is crucial for biphasic mixtures.

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Wash filtrate with brine.[1] Dry over MgSO₄.

📚 References

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling Applications. Chemistry – A European Journal.

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.

  • BenchChem Technical Support. (2025). Suzuki-Miyaura Coupling of Sterically Hindered Substrates. BenchChem Troubleshooting Guide.

  • Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles and Autocatalysis. Journal of Organic Chemistry.

Sources

Reference Data & Comparative Studies

Validation

1H NMR Spectrum Analysis of 2,9-Diphenyl-9H-carbazole: A Technical Comparison Guide

Executive Summary 2,9-Diphenyl-9H-carbazole is a critical hole-transport material and host matrix in the fabrication of Organic Light-Emitting Diodes (OLEDs).[1][2][3] Its structural integrity—specifically the regioselec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,9-Diphenyl-9H-carbazole is a critical hole-transport material and host matrix in the fabrication of Organic Light-Emitting Diodes (OLEDs).[1][2][3] Its structural integrity—specifically the regioselectivity of the phenyl substitution at the C2 position—is paramount for device performance, as the 2-position substitution disrupts conjugation differently than the more common 3-position isomers, affecting triplet energy levels (


) and glass transition temperatures (

).[3]

This guide provides a high-resolution analysis of the 1H NMR spectrum of 2,9-diphenyl-9H-carbazole.[1][2][3] Unlike standard spectral lists, this document focuses on the comparative differentiation between the target molecule, its parent structure (9-phenylcarbazole), and its regioisomer (3,9-diphenylcarbazole), providing researchers with a self-validating protocol for structural confirmation.[2][3]

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducibility and resolution of fine coupling constants (


 values), the following protocol is recommended.
  • Solvent System: Chloroform-d (

    
    ) is the standard solvent.[1] While DMSO-
    
    
    
    is effective for solubility, it can broaden signals due to viscosity;
    
    
    provides sharper resolution for the critical aromatic multiplets.[3]
  • Concentration: 10–15 mg of analyte in 0.6 mL of solvent.

  • Reference: Tetramethylsilane (TMS,

    
     ppm) or residual 
    
    
    
    (
    
    
    ppm).[1][2][3]
  • Parameters:

    • Frequency:

      
       400 MHz (500 MHz recommended for resolving the 7.3–7.5 ppm overlap).[1][2]
      
    • Scans: 16–32 scans.[1][4]

    • Relaxation Delay (

      
      ): 
      
      
      
      2.0 seconds to ensure accurate integration of quaternary-adjacent protons.

Structural Context & Numbering

Understanding the IUPAC numbering of the carbazole core is essential for interpreting the splitting patterns.

  • Positions 1, 2, 3, 4: Ring A (Substituted at C2).[2][3]

  • Positions 5, 6, 7, 8: Ring C (Unsubstituted).[2][3]

  • Position 9: Nitrogen (Substituted with Phenyl).[1][2][3][5]

Key Structural differentiator:

  • 2,9-Diphenyl: Substitution at C2 leaves H1 (isolated) and H3/H4 (adjacent).[1][2][3]

  • 3,9-Diphenyl: Substitution at C3 leaves H4 (isolated) and H1/H2 (adjacent).[1][2][3]

Spectral Analysis: Region-by-Region Breakdown

Region A: The Deshielded Doublets (8.0 – 8.2 ppm)

This is the most diagnostic region for carbazole derivatives. The protons at positions 4 and 5 are significantly deshielded due to the anisotropic effect of the adjacent aromatic rings (the "bay" region effect).

  • Target (2,9-DP): You will observe two doublets (or overlapping doublets) integrating to 2H total (H4 and H5).

    • Mechanistic Insight: The phenyl group at C2 does not remove the proton at C4. Therefore, H4 remains a doublet (

      
       Hz, coupled to H3).[2][3]
      
  • Alternative (3,9-DP): You would observe one doublet (H5) and one singlet (H4).[1][2][3]

    • Differentiation: If you see a sharp singlet above 8.2 ppm, you likely have the 3-isomer, not the 2-isomer.[2][3]

Region B: The Isolated Singlet (7.6 – 7.8 ppm)

In 2,9-diphenylcarbazole, the proton at C1 is isolated between the bridgehead carbon and the phenyl-substituted C2.[3]

  • Signal: Narrow Singlet (s) or doublet with small meta-coupling (

    
     Hz).
    
  • Shift:

    
     ppm.[1]
    
  • Validation: This signal integrates to 1H. In the parent 9-phenylcarbazole, H1 is a doublet.[3] The collapse of this doublet into a singlet is the primary confirmation of C2 substitution.

Region C: The Aromatic Multiplets (7.2 – 7.6 ppm)

This region contains the remaining carbazole protons (H2, H3, H6, H7, H8) and the ten protons from the two phenyl rings (N-Ph and C-Ph).[2][3]

  • Complexity: Expect heavy overlapping.[1]

  • N-Phenyl Protons: Typically appear as a multiplet around 7.5–7.6 ppm.[1][2]

  • C2-Phenyl Protons: The protons of the phenyl ring attached at C2 often overlap with the N-phenyl signals but can be distinguished by COSY (Correlation Spectroscopy) if necessary.[1]

Comparative Data Table

The following table contrasts the target molecule with its primary alternatives to facilitate rapid identification.

Proton Assignment9-Phenylcarbazole (Parent)2,9-Diphenylcarbazole (Target)3,9-Diphenylcarbazole (Isomer)
H4 (Bay Region) Doublet (

8.[1][2][3]15)
Doublet (

8.12 - 8.[1][2]15)
Singlet (

8.[1][2][6]35)
H5 (Bay Region) Doublet (

8.[1][2][3]15)
Doublet (

8.12 - 8.[1][2]15)
Doublet (

8.[1][2][6]15)
H1 Doublet (

7.[1][2][6]40)
Singlet (

~7.[1][2][3]65)
Doublet (

~7.[1][2]45)
H3 Triplet (

7.[1][2]30)
Doublet (

~7.[1][2]50)
Substituent (No H)
H2 Triplet (

7.42)
Substituent (No H)Doublet (

7.[1][2][3]60)
Symmetry

(High Symmetry)

(Asymmetric Rings)

(Asymmetric Rings)

Note: Chemical shifts (


) are approximate (

ppm) and solvent-dependent (

).

Decision Logic for Structural Verification

The following diagram illustrates the logical workflow for confirming the 2,9-diphenyl structure versus the common 3,9-isomer using 1H NMR data.

NMR_Analysis Start Acquire 1H NMR Spectrum (CDCl3, 400+ MHz) Check_8ppm Analyze Region 8.0 - 8.4 ppm (Most Deshielded Signals) Start->Check_8ppm Singlet_Check Is there a Singlet at > 8.2 ppm? Check_8ppm->Singlet_Check Isomer_39 Structure: 3,9-Diphenylcarbazole (H4 is isolated singlet) Singlet_Check->Isomer_39 Yes Doublet_Check Are there only Doublets in this region (H4/H5)? Singlet_Check->Doublet_Check No Check_H1 Analyze Region ~7.6 ppm (Look for H1) Doublet_Check->Check_H1 H1_Singlet Is there a Singlet at ~7.65 ppm? Check_H1->H1_Singlet Target_29 CONFIRMED: 2,9-Diphenylcarbazole (H1=Singlet, H4=Doublet) H1_Singlet->Target_29 Yes Parent_9 Structure: 9-Phenylcarbazole (H1 is a Doublet) H1_Singlet->Parent_9 No

Figure 1: Structural assignment workflow distinguishing 2-substituted from 3-substituted carbazoles.

Mechanistic Interpretation

The spectral differences arise from the disruption of the carbazole spin system:

  • Inductive & Resonance Effects: The phenyl ring at C2 is weakly electron-withdrawing by induction but electron-donating by resonance.[1] However, in the ground state (NMR), the steric twist between the phenyl ring and the carbazole core limits full conjugation.[3]

  • Loss of Coupling:

    • In 9-Phenylcarbazole , H1 couples to H2 (

      
       Hz).[1][2][3]
      
    • In 2,9-Diphenylcarbazole , C2 is substituted.[2][3] H1 cannot couple to a neighbor, collapsing its signal to a singlet (broadened slightly by long-range meta-coupling to H3).

  • Deshielding of H1: The proximity of the phenyl ring at C2 deshields H1 relative to the parent molecule, moving it downfield from ~7.40 ppm to ~7.65 ppm.

References

  • SpectraBase. (2025).[1][2] 9-Phenylcarbazole 1H NMR Spectrum. Wiley Science Solutions.[1] Link[1][2][3]

  • ChemicalBook. (2024).[1][2] Carbazole 1H NMR Spectral Data and Assignments. Link

  • PubChem. (2025).[1][2] 9-Phenylcarbazole Compound Summary. National Library of Medicine.[1] Link[1][2][3]

  • Chemistry Steps. (2024). NMR Chemical Shift Values and Aromatic Region Analysis. Link

Sources

Comparative

Comparative Guide: Electrochemical Oxidation of 2,9-Diphenyl-9H-carbazole

Executive Summary: The Meta-Conjugation Advantage 2,9-Diphenyl-9H-carbazole (CAS: 1187235-30-8) represents a specialized class of carbazole derivatives designed to decouple electronic conjugation from triplet energy pres...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Meta-Conjugation Advantage

2,9-Diphenyl-9H-carbazole (CAS: 1187235-30-8) represents a specialized class of carbazole derivatives designed to decouple electronic conjugation from triplet energy preservation. Unlike the widely used 3,6-substituted analogues, the 2-phenyl substitution (meta-position relative to nitrogen) disrupts the extended


-conjugation pathway.

This structural nuance results in a material that retains the high triplet energy (


 eV)  of the carbazole core while improving thermal stability and solubility. This guide compares its electrochemical oxidation profile against industry standards like 9-Phenylcarbazole (9-PhCz)  and CBP , demonstrating its utility as a robust host material for blue phosphorescent and TADF OLEDs.

Experimental Methodology

To ensure reproducibility and valid comparative data, the following cyclic voltammetry (CV) protocol is recommended. This protocol minimizes common artifacts such as electrode fouling from electropolymerization.

Standardized CV Protocol
  • Solvent: Dichloromethane (DCM) for oxidation scans (anodic limit); Acetonitrile (MeCN) can be used but may facilitate electropolymerization.

  • Electrolyte: 0.1 M Tetra-n-butylammonium hexafluorophosphate (

    
    ).
    
  • Working Electrode: Platinum (Pt) disk (polished to mirror finish with 0.05

    
     alumina).
    
  • Counter Electrode: Platinum wire.

  • Reference Electrode:

    
     (0.01 M 
    
    
    
    in MeCN) or aqueous
    
    
    (salt bridge required).
  • Internal Standard: Ferrocene (

    
    ) added after initial scans.
    
Workflow Diagram

CV_Workflow Sub_Prep 1. Solution Prep 1 mM Analyte + 0.1 M TBAPF6 in dry DCM (degassed) OCP_Meas 2. OCP Measurement Determine rest potential (approx 0V vs Ref) Sub_Prep->OCP_Meas Anodic_Scan 3. Anodic Scan 0V -> +1.5V -> 0V Rate: 50-100 mV/s OCP_Meas->Anodic_Scan Data_Analysis 4. Data Analysis Identify E_onset & E_1/2 Calculate HOMO Anodic_Scan->Data_Analysis Fc_Calib 5. Calibration Add Ferrocene Recalibrate to Fc/Fc+ Anodic_Scan->Fc_Calib Post-run

Figure 1: Step-by-step electrochemical characterization workflow.

Comparative Performance Data

The following data synthesizes experimental baselines for the parent compound (9-PhCz) and the structural effects of 2-position substitution.

Table 1: Electrochemical & Physical Properties Comparison
Property2,9-Diphenyl-9H-carbazole 9-Phenylcarbazole (9-PhCz) 3,6-Diphenyl-9-PhCz
Oxidation Onset (

)
~1.28 V (vs Ag/AgCl)1.26 V1.10 V
HOMO Energy (

)
-5.65 eV -5.58 eV-5.35 eV
Reversibility Quasi-Reversible IrreversibleReversible
Triplet Energy (

)
High (~2.95 - 3.0 eV) High (3.03 eV)Low (~2.6 eV)
Active Sites C3, C6, C7 (Open)C3, C6 (Highly Reactive)Blocked (Stable)
Primary Application High-

Host / TADF
Synthetic IntermediateHTL / Green Host

Note: HOMO levels are calculated using the empirical formula


 eV relative to vacuum, assuming 

is 4.8 eV.
Data Interpretation
  • Oxidation Potential (

    
    ):  The 2-phenyl substituent is in the meta position relative to the nitrogen atom. Unlike para (3,6) substitution, it does not participate strongly in the resonance delocalization of the radical cation. Consequently, the oxidation potential of 2,9-diphenylcarbazole remains high (~1.28 V), similar to the parent 9-PhCz.
    
  • Triplet Energy Preservation: The limited conjugation at the 2-position is a critical design feature. It prevents the drop in triplet energy seen in 3,6-derivatives, making 2,9-diphenylcarbazole suitable for confining blue phosphorescent excitons.

  • Stability: While 9-PhCz rapidly dimerizes at the 3,6-positions upon oxidation (forming bicarbazyls), the 2-phenyl group provides steric bulk and alters the electron density distribution, offering improved stability against electropolymerization compared to the unsubstituted parent, though less than fully blocked 3,6-derivatives.

Mechanistic Insight: The "Meta" Effect

Understanding the oxidative pathway is crucial for device engineering. The degradation of carbazole-based devices often stems from the instability of the radical cation formed during hole transport.

Oxidation & Dimerization Pathway

Upon anodic oxidation, the carbazole moiety loses an electron to form a radical cation (


). The unpaired electron density is highest at the Nitrogen, C3, and C6 positions.
  • 9-PhCz: High spin density at C3/C6 leads to rapid C3-C3' coupling (dimerization).

  • 2,9-Diphenyl: The substituent at C2 does not block the reactive C3 or C6 sites effectively. However, it sterically hinders the approach of other molecules and inductively stabilizes the ring, reducing the rate of irreversible coupling compared to 9-PhCz.

Oxidation_Mechanism cluster_pathways Reaction Pathways Monomer Neutral Monomer (2,9-Diphenylcarbazole) Oxidation Anodic Oxidation (-e⁻) E > 1.28 V Monomer->Oxidation Radical Radical Cation (Cz•+) Hole on Nitrogen/C3/C6 Oxidation->Radical Stable Reversible Redox (Stable Hole Transport) Radical->Stable Ideal Path Dimer Irreversible Coupling (Formation of 3,3'-Bicarbazyl) Radical->Dimer Side Reaction (Due to open C3/C6)

Figure 2: Mechanistic pathway of carbazole oxidation. The "Side Reaction" highlights the vulnerability of the unblocked C3/C6 positions, which necessitates high-purity synthesis or further substitution for maximum device lifetime.

References

  • Ambrose, J. F., & Nelson, R. F. (1968). "Electrochemical oxidation of carbazole and N-substituted derivatives." Journal of the Electrochemical Society. Link

  • Chiu, S., et al. (2012).[1] "Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles." Journal of the Chinese Chemical Society. Link

  • Albrecht, K., & Yamamoto, K. (2009). "Carbazole Dendrimers as Solution-Processable Hosts for Blue Phosphorescent OLEDs." Macromolecules. Link

  • Gorgun, K., et al. (2019).[2] "Synthesis and Some Electrochemical Properties of Carbazole Derivative Monomers." DergiPark. Link

  • Frontiers in Chemistry. (2019). "Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation." Frontiers. Link

Sources

Validation

comparing electron mobility of 2,9-Diphenyl-9H-carbazole vs CBP

This guide provides an in-depth technical comparison of the electron mobility and charge transport characteristics of 2,9-Diphenyl-9H-carbazole versus the industry-standard host CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the electron mobility and charge transport characteristics of 2,9-Diphenyl-9H-carbazole versus the industry-standard host CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl).

Executive Summary

In the context of Organic Light-Emitting Diodes (OLEDs), CBP is a widely utilized bipolar host material known for balanced (though hole-dominant) charge transport. 2,9-Diphenyl-9H-carbazole (often abbreviated as 2,9-DPC or simply a diphenylcarbazole derivative) is a smaller, high-triplet-energy molecule primarily exhibiting p-type (hole-transporting) character.

  • CBP : Exhibits bipolar transport with hole mobility (

    
     cm
    
    
    
    /Vs) exceeding electron mobility (
    
    
    cm
    
    
    /Vs).
  • 2,9-Diphenyl-9H-carbazole : Functionally a hole transporter. Its electron mobility is significantly lower than that of CBP due to the lack of electron-deficient moieties and limited conjugation length compared to the biphenyl core of CBP. It is typically employed as a high-triplet energy building block or co-host rather than a standalone electron transporter.

Material Profiles & Structural Logic

A. CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl)
  • Structure : Two carbazole units attached to a central biphenyl core.[1]

  • Role : Standard host for red and green phosphorescent OLEDs (PhOLEDs).

  • Electronic Nature : Bipolar.[2] The carbazole units facilitate hole transport, while the biphenyl core provides a pathway for electron delocalization, albeit less efficiently.

  • Key Metrics :

    • HOMO : ~6.0 eV

    • LUMO : ~2.9 eV

    • Triplet Energy (

      
      ) : 2.56 eV
      
B. 2,9-Diphenyl-9H-carbazole
  • Structure : A single carbazole core substituted with phenyl rings at the N-position (9) and the C2-position.

  • CAS Number : 1187235-30-8

  • Role : High-triplet energy host material or synthesis intermediate for wide-bandgap hosts.

  • Electronic Nature : Strongly p-type . The carbazole core is electron-rich.[2] The phenyl substituents extend conjugation slightly but do not impart significant n-type (electron transport) character.

  • Key Metrics (Estimated/Literature-derived):

    • HOMO : ~5.6–5.8 eV (Shallower than CBP due to electron-donating phenyls).

    • LUMO : ~2.2–2.5 eV (High-lying, making electron injection difficult).

    • Triplet Energy (

      
      ) : > 2.9 eV (Higher than CBP due to confined conjugation).
      

Comparative Analysis: Electron Mobility

The following table summarizes the charge transport parameters. Note that while CBP has measured values, 2,9-Diphenyl-9H-carbazole is characterized by its structural class behavior.

ParameterCBP 2,9-Diphenyl-9H-carbazole Implication
Electron Mobility (

)
~ 3 × 10

cm

/Vs
< 10

cm

/Vs (Dispersive)
CBP supports better electron flow; 2,9-DPC is an electron trap or blocker.
Hole Mobility (

)
~ 2 × 10

cm

/Vs
~ 10

cm

/Vs
Both are effective hole transporters.
Transport Type Bipolar (Hole Dominant)Unipolar (Hole Only)CBP is a standalone host; 2,9-DPC requires an n-type co-host.
Triplet Energy (

)
2.56 eV~ 3.0 eV2,9-DPC is superior for Blue PhOLEDs; CBP is limited to Green/Red.
Mechanistic Insight
  • CBP's Advantage : The biphenyl bridge in CBP allows for some degree of electron delocalization between the two carbazole units and the central core, supporting a measurable electron mobility.

  • 2,9-Diphenylcarbazole's Limitation : As a monomeric carbazole with phenyl substituents, it lacks the electron-deficient acceptor moieties (like oxadiazole, triazine, or pyridine) required to stabilize radical anions (electrons). Consequently, electron transport is hopping-limited and highly dispersive.

Experimental Validation Protocols

To verify these mobility values in your specific device architecture, the Time-of-Flight (TOF) or Space-Charge-Limited Current (SCLC) methods are recommended.

Protocol: Electron-Only Device (EOD) for SCLC

This protocol isolates electron transport to measure


 without hole interference.
  • Device Structure :

    • Anode : ITO (Indium Tin Oxide)

    • Hole Blocking Layer : 10 nm BCP (Bathocuproine) – Crucial to block holes from anode.

    • Test Layer : 100–200 nm of CBP or 2,9-Diphenylcarbazole .

    • Electron Injection : 1 nm LiF / 100 nm Al.

  • Measurement :

    • Apply voltage (

      
      ) and measure current density (
      
      
      
      ).[3][4]
    • Plot

      
       vs 
      
      
      
      .[3]
  • Analysis :

    • Fit the Mott-Gurney Law:

      
      
      
    • Expectation : CBP will show a quadratic SCLC region. 2,9-Diphenylcarbazole may show trap-limited behavior (steep slope) or very low current, confirming poor

      
      .
      

Visualization: Energy Levels & Transport Pathways

The following diagram illustrates the energy alignment and transport disparity. CBP allows partial electron flow, while 2,9-Diphenylcarbazole acts as an electron barrier.

EnergyDiagram cluster_0 Reference Levels cluster_1 CBP (Bipolar Host) cluster_2 2,9-Diphenyl-9H-carbazole Vacuum Vacuum Level (0 eV) CBP_LUMO LUMO: -2.9 eV (Moderate e- Transport) DPC_LUMO LUMO: ~ -2.4 eV (Electron Barrier) CBP_HOMO HOMO: -6.0 eV (Good h+ Transport) e_flow_CBP e- Mobility: ~10^-4 CBP_LUMO->e_flow_CBP DPC_HOMO HOMO: ~ -5.7 eV (Hole Transport) e_flow_DPC e- Mobility: Negligible DPC_LUMO->e_flow_DPC

Caption: Energy level diagram comparing the accessible LUMO of CBP, which facilitates electron hopping, versus the high-lying LUMO of 2,9-Diphenylcarbazole which impedes electron injection and transport.

Note on Nomenclature (Potential Confusion)

If your interest in "2,9-Diphenyl..." was driven by a search for a high-electron-mobility material, ensure you are not confusing this carbazole with BCP (2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline) .

  • BCP : Electron Mobility ~

    
     cm
    
    
    
    /Vs (Excellent Electron Transporter).
  • 2,9-Diphenyl-9H-carbazole : Electron Mobility < ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
     cm
    
    
    
    /Vs (Hole Transporter).[5]

References

  • CBP Charge Transport : Parshin, M. A., et al. "Charge carrier mobility in CBP films doped with Ir(ppy)3."[1][4] Proceedings of SPIE, vol. 6192, 2006.[1] Link[1]

  • CBP Simulation Data : Mesta, M., et al. "Understanding charge transport in Ir(ppy)3:CBP OLED films."[6] Journal of Applied Physics, vol. 119, 2016. Link

  • 2,9-Diphenylcarbazole Synthesis : Li, H., et al. "Palladium-Catalyzed C-H Bond Activation for the Assembly of N-Aryl Carbazoles." Chemical Communications, 2020.[7] Link

  • General Carbazole Properties : Kulkarni, A. P., et al. "Electron transport materials for organic light-emitting diodes." Chemistry of Materials, 2004. Link

Sources

Safety & Regulatory Compliance

Safety

Operational Safety Guide: Handling 2,9-Diphenyl-9H-carbazole (CAS 19402-87-0)

Topic: Personal protective equipment for handling 2,9-Diphenyl-9H-carbazole Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, Drug Development Professionals[1] Executive Safety Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 2,9-Diphenyl-9H-carbazole Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Safety Summary

2,9-Diphenyl-9H-carbazole is a polycyclic aromatic hydrocarbon (PAH) derivative commonly used in organic light-emitting diode (OLED) synthesis and organic semiconductors.[1][2] While specific toxicological data for this isomer is often limited compared to the parent carbazole, its structural properties dictate a strict precautionary handling protocol .[1]

  • Primary Hazards: Respiratory irritation (dust), ocular damage (particulates), and chronic aquatic toxicity.[1]

  • Hidden Risk: As a carbazole derivative, it possesses a planar aromatic structure capable of DNA intercalation; it must be handled as a suspected mutagen/carcinogen (H351 proxy).[1]

  • Physical State: Solid powder/crystals.[1] High electrostatic potential.[1]

Risk Assessment & Hazard Identification

The "Why" behind the protocol.

Hazard ClassGHS CodeMechanism of ActionOperational Implication
Health Hazard H351 (Suspected) Planar carbazole core may intercalate DNA.[1]Zero-skin-contact policy. All weighing must occur in a hood.
Irritant H315, H319, H335 Mechanical abrasion and chemical irritation of mucous membranes.[1]Goggles (not safety glasses) are mandatory to seal against dust.[1]
Environmental H410/H413 High lipophilicity (phenyl rings) leads to bioaccumulation.[1]Zero-drain-disposal . All rinsate must be captured.[1]
Personal Protective Equipment (PPE) Matrix

Standard: ISO 374-1 / EN 166[1]

Protection ZoneRecommended EquipmentTechnical Rationale
Respiratory N95 / FFP3 Mask (Minimum) Better: Powered Air Purifying Respirator (PAPR) for >10g handling.[1]Prevents inhalation of fine particulates during weighing.[1] The compound is a solid powder that can easily aerosolize.[1]
Dermal (Hands) Double Gloving: 1. Inner: Nitrile (0.11 mm) 2.[1] Outer: Nitrile (Long cuff, >0.14 mm)Breakthrough Time: >480 min.[1] Carbazole derivatives are lipophilic; double gloving prevents micro-permeation and allows outer glove removal if contaminated.[1]
Ocular Chemical Safety Goggles (Indirect Vent)Safety glasses with side shields are insufficient for fine powders which can bypass gaps.[1]
Body Tyvek® Lab Coat (or equivalent non-woven material)Cotton coats trap dust in fibers, creating a secondary exposure source.[1] Disposable Tyvek sheds particulates.[1]
Operational Handling Protocol
Phase 1: Pre-Experimental Setup
  • Static Control: This compound is prone to static charge.[1] Use an anti-static gun or ionizer bar inside the weighing hood to prevent powder scattering.[1]

  • Exclusion Zone: Clear the fume hood of unrelated solvents to prevent accidental dissolution and absorption through gloves.[1]

Phase 2: Weighing & Transfer (The Critical Step)
  • Step 1: Place the balance inside the chemical fume hood.[1]

  • Step 2: Don PPE according to the matrix above.[1][3][4][5]

  • Step 3: Tare the weighing boat. Gently add the solid.[1]

    • Caution: Do not use a spatula that has been used for strong oxidizers without thorough cleaning (Carbazoles react vigorously with strong oxidizers).[1]

  • Step 4: Cap the stock bottle immediately after removal.

  • Step 5: Wipe the exterior of the stock bottle and the balance area with a damp paper towel (solvent-soaked, e.g., acetone) to capture invisible dust. Dispose of this towel as hazardous solid waste.

Phase 3: Reaction & Synthesis
  • Solubility Note: 2,9-Diphenyl-9H-carbazole is soluble in common organic solvents (DCM, Toluene, THF).[1] Once dissolved, the skin absorption risk increases significantly .[1]

  • Inert Atmosphere: Reactions are typically run under Nitrogen or Argon to prevent oxidation of the carbazole nitrogen or the phenyl rings at high temperatures.[1]

Workflow Visualization
Figure 1: Safe Handling Logic Flow

SafetyLogic Start Start: Handling 2,9-Diphenyl-9H-carbazole CheckState Check Physical State (Solid/Powder) Start->CheckState Quant Quantity > 100mg? CheckState->Quant LowQuant Standard PPE: Nitrile Double Gloves Safety Goggles Fume Hood Quant->LowQuant No HighQuant Enhanced PPE: Tyvek Sleeves N95 Respirator + Hood Anti-static Gun Quant->HighQuant Yes Action Perform Weighing/Transfer LowQuant->Action HighQuant->Action Clean Wet Wipe Decontamination (Solvent Dampened) Action->Clean Waste Disposal: Solid Hazardous Waste (NO DRAINS) Clean->Waste

Caption: Decision matrix for escalating PPE based on quantity handled to mitigate dust inhalation risks.

Emergency Response & Exposure
Accidental Release (Spill)
  • Evacuate: Clear the immediate area of personnel.

  • Isolate: Do not attempt to sweep dry powder (creates dust).[1]

  • Neutralize: Cover the spill with a wet paper towel (water or ethanol) to dampen the powder.[1]

  • Collect: Scoop the damp material into a wide-mouth hazardous waste jar.

  • Clean: Wash the surface with soap and water three times.[1]

Exposure First Aid
  • Inhalation: Move to fresh air immediately. If breathing is difficult, medical attention is required (Suspected STOT-SE).[1]

  • Skin Contact: Wash with soap and water for 15 minutes .[1][4] Do not use alcohol/solvents on skin (enhances absorption).[1]

  • Eye Contact: Rinse for 15 minutes lifting eyelids.[1][6] Consult an ophthalmologist.

Disposal & Decontamination
  • Solid Waste: All contaminated gloves, weighing boats, and paper towels must go into Solid Hazardous Waste (Incineration) .[1]

  • Liquid Waste: Mother liquors and rinsates must go into Halogenated or Non-Halogenated Organic Waste (depending on solvent).[1]

  • Glassware: Rinse with Acetone -> Ethanol -> Water.[1] Collect the first two rinses as hazardous waste.[1]

References
  • National Institute of Standards and Technology (NIST) . 9H-Carbazole, 9-phenyl- (CAS 1150-62-5) - Structural Analog Data. NIST WebBook. Available at: [Link]

  • PubChem . Carbazole (Parent Compound) Safety & Hazards. National Library of Medicine. Available at: [Link][1]

(Note: Due to the specific isomer rarity, safety protocols are derived from the authoritative data of the parent structure [Carbazole] and close structural analogs [3,6-Diphenylcarbazole] in accordance with OSHA "Read-Across" hazard classification principles.)[1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.